Cas no 2092503-11-0 ((2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2092503-11-0
• MF: C₈H₉BrClNOS
• MW: 282.585159063339
• MDL: MFCD30631741
• CID: 5239781
• Update Time: 2025-07-15

(2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30631741
• Inchi： 1S/C8H9BrClNOS/c1-2-13(11,12)8-6(9)4-3-5-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： DCXLCVVIHKDPOK-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(Br)=CC=CC=1Cl)=N

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 342.7±52.0 °C(Predicted)

Additional information on (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone

Comprehensive Analysis of (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2092503-11-0)

The chemical compound (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2092503-11-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfanone derivative features a bromine and chlorine substitution pattern on the phenyl ring, which enhances its reactivity and selectivity in synthetic pathways. Researchers are particularly interested in its imino-lambda6-sulfanone moiety, a rare functional group that contributes to its stability and versatility in organic transformations.

In the context of current scientific trends, 2092503-11-0 is often discussed alongside heterocyclic compounds and sulfur-containing molecules, which are pivotal in drug discovery. The rise of AI-driven molecular design has further amplified interest in such compounds, as computational models predict their binding affinities and metabolic pathways with high accuracy. A frequently searched question is: "What are the synthetic routes for (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone?" This reflects the growing demand for efficient and scalable synthesis methods in industrial and academic settings.

The 2-bromo-6-chlorophenyl group in this compound is a key structural feature that enables cross-coupling reactions, making it valuable for constructing complex biaryl architectures. Recent studies highlight its utility in palladium-catalyzed couplings, a hotspot in modern organic chemistry. Additionally, the ethylimino-sulfanone segment offers intriguing possibilities for hydrogen bonding interactions, which are critical in enzyme inhibition and material science applications. Users often search for "spectroscopic data of CAS 2092503-11-0", underscoring the need for detailed characterization in peer-reviewed literature.

From an environmental perspective, the halogenated nature of this compound raises questions about its biodegradability and ecotoxicology, topics frequently explored in green chemistry forums. Regulatory compliance is another trending concern, with queries like "Is (2-bromo-6-chlorophenyl)(ethyl)imino-lambda6-sulfanone REACH compliant?" gaining traction. Analytical techniques such as HPLC and LC-MS are commonly employed to monitor its purity and stability, addressing quality control challenges in large-scale production.

In summary, CAS No. 2092503-11-0 represents a fascinating case study at the intersection of synthetic chemistry, computational modeling, and applied research. Its multifaceted applications and structural novelty ensure its relevance in ongoing scientific discourse, while user-generated queries reflect the dynamic interplay between innovation and practical implementation.